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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020 Get Quote

Comparative Adsorption of Disperse Blue 165:1
on Various Substrates
Disperse Blue 165:1, a common anthraquinone dye used in the textile industry, is a known

pollutant in wastewater. Its removal is crucial due to its persistence and potential environmental

impact.[1] Adsorption is a widely employed, effective, and economical method for removing

such dyes from aqueous solutions.[1] This guide provides a comparative analysis of the

adsorption of Disperse Blue 165:1 on different substrates, supported by experimental data.

Quantitative Data on Adsorption Performance
The efficiency of an adsorbent is primarily evaluated by its adsorption capacity. The table below

summarizes the maximum adsorption capacities of different materials for Disperse Blue dyes.
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Adsorbent Dye

Maximum
Adsorption
Capacity
(mg/g)

Optimal
Conditions

Reference

Chitosan
Disperse Blue

165
103.09

Equilibrium time:

60 min
[2]

Phosphogypsum
Disperse Blue

165
6.79

Equilibrium time:

30 min
[2]

Activated Carbon

(from Iraqi Date

Palm Seeds)

Disperse Blue 26 8.13
Equilibrium time:

>20 min, pH: 7
[3]

Cenospheres

Activated Carbon

Composites

Disperse Blue

79:1
83.33

Temperature: 45

°C
[4]

Zeolite (from

modified

cenospheres)

Disperse Blue

79:1

Not specified, but

95.23% removal

achieved

pH: 5.68,

Contact time:

122 min

[5]

Poorly crystalline

hydroxyapatite

Disperse Blue

SBL

High (not

quantified)
pH dependent [6]

Note: Direct comparative data for Disperse Blue 165:1 across all listed substrates is limited.

Data for other disperse blue dyes are included to provide a broader context of adsorbent

performance.

Experimental Protocols
The following is a generalized experimental protocol for a batch adsorption study, based on

common methodologies for investigating dye adsorption.[1][7]

1. Materials and Reagents:

Adsorbate: Disperse Blue 165:1 dye.

Adsorbent: The substrate of interest (e.g., chitosan, activated carbon).
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Deionized (DI) water.

Solutions of HCl and NaOH for pH adjustment.

2. Preparation of Dye Solutions:

A stock solution of Disperse Blue 165:1 (e.g., 500 mg/L) is prepared by dissolving a known

mass of the dye in DI water.[1]

Working solutions of desired concentrations are prepared by diluting the stock solution.[7]

3. Batch Adsorption Experiments:

A predetermined amount of the adsorbent is added to a fixed volume of the dye solution with

a known initial concentration in a series of flasks.[1][7]

The pH of the solutions is adjusted to the desired value.[7]

The flasks are then agitated in a shaker at a constant speed and temperature for a specified

duration to achieve equilibrium.[1][7]

At regular time intervals, samples are withdrawn.

4. Analysis:

The adsorbent is separated from the solution by centrifugation or filtration.[1]

The concentration of the remaining dye in the supernatant is determined using a UV-Vis

spectrophotometer at the maximum absorbance wavelength (λmax) of Disperse Blue 165:1.

[1][8]

A calibration curve is used to correlate absorbance with concentration.[1]

5. Data Analysis:

The amount of dye adsorbed per unit mass of adsorbent at equilibrium (qe, in mg/g) is

calculated.
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The percentage of dye removal is also determined.

The experimental data is often fitted to various kinetic and isotherm models (e.g., pseudo-

first-order, pseudo-second-order, Langmuir, Freundlich) to understand the adsorption

mechanism.[1][2]

Experimental Workflow
The logical flow of a typical batch adsorption experiment is illustrated in the diagram below.

Preparation of Dye Solutions and Adsorbent

Batch Adsorption Experiment
(Varying parameters: pH, time, concentration, dose)

Sample Collection at Intervals

Separation of Adsorbent
(Centrifugation/Filtration)

Analysis of Residual Dye
(UV-Vis Spectrophotometry)

Data Processing and Modeling
(Kinetics and Isotherms)

Click to download full resolution via product page

Caption: Workflow for a typical batch adsorption study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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